Cas no 1105067-90-0 (10-trans-Atorvastatin Acetonide tert-Butyl Ester)

1105067-90-0 structure
Product name:10-trans-Atorvastatin Acetonide tert-Butyl Ester
10-trans-Atorvastatin Acetonide tert-Butyl Ester Chemical and Physical Properties
Names and Identifiers
-
- 10-trans-Atorvastatin Acetonide tert-Butyl Ester
- tert-butyl 2-[(4S,6R)-6-[2-[2-(4-fluorophenyl)-3-phenyl-4-(phenylcarbamoyl)-5-propan-2-ylpyrrol-1-yl]ethyl]-2,2-dimethyl-1,3-dioxan-4-yl]acetate
- (4S,6R)-6-[2-[2-(4-Fluorophenyl)-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-1H-pyrrol-1-yl]ethyl]-2,2-dimethyl-1,3-dioxane-4-acetic Acid 1,1-Dimethylethyl Ester
- tert-butyl (4S,6R)-6-{2-[2-(4-fluorophenyl)-5-isopropyl-3-phenyl-4-(phenylcarbamoyl)pyrrol-1-yl]ethyl}-2,2-dimethyl-1,3-dioxane-4-acetate
- 1105067-90-0
- DTXSID90675640
- 1,3-Dioxane-4-acetic acid, 6-[2-[2-(4-fluorophenyl)-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-1H-pyrrol-1-yl]ethyl]-2,2-dimethyl-, 1,1-dimethylethyl ester, (4S,6R)-
- tert-Butyl [(4S,6R)-6-{2-[2-(4-fluorophenyl)-3-phenyl-4-(phenylcarbamoyl)-5-(propan-2-yl)-1H-pyrrol-1-yl]ethyl}-2,2-dimethyl-1,3-dioxan-4-yl]acetate
- Atorvastatin Acetonide t-Butyl Ester (4S, 6R)-Isomer
- tert-butyl 2-((4S,6R)-6-(2-(2-(4-fluorophenyl)-5-isopropyl-3-phenyl-4-(phenylcarbamoyl)-1H-pyrrol-1-yl)ethyl)-2,2-dimethyl-1,3-dioxan-4-yl)acetate
- BF49AH4YC8
- 1,1-Dimethylethyl (4S,6R)-6-[2-[2-(4-fluorophenyl)-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-1H-pyrrol-1-yl]ethyl]-2,2-dimethyl-1,3-dioxane-4-acetate
- (4S,6R)-6-[2-[2-(4-Fluorophenyl)-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-1H-pyrrol-1-yl]ethyl]-2,2-dimethyl-1,3-dioxane-4-acetic Acid 1,1-Dimethylethyl Ester;
-
- Inchi: InChI=1S/C40H47FN2O5/c1-26(2)36-35(38(45)42-30-16-12-9-13-17-30)34(27-14-10-8-11-15-27)37(28-18-20-29(41)21-19-28)43(36)23-22-31-24-32(47-40(6,7)46-31)25-33(44)48-39(3,4)5/h8-21,26,31-32H,22-25H2,1-7H3,(H,42,45)/t31-,32+/m1/s1
- InChI Key: NPPZOMYSGNZDKY-ZWXJPIIXSA-N
- SMILES: CC(C)C1=C(C(=C(N1CCC2CC(OC(O2)(C)C)CC(=O)OC(C)(C)C)C3=CC=C(C=C3)F)C4=CC=CC=C4)C(=O)NC5=CC=CC=C5
Computed Properties
- Exact Mass: 654.34700
- Monoisotopic Mass: 654.34690077g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 48
- Rotatable Bond Count: 12
- Complexity: 1040
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.8Ų
- XLogP3: 7.8
Experimental Properties
- PSA: 82.28000
- LogP: 9.75300
10-trans-Atorvastatin Acetonide tert-Butyl Ester PricePrice >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | A791805-2.5mg |
10-trans-Atorvastatin Acetonide tert-Butyl Ester |
1105067-90-0 | 2.5mg |
$ 190.00 | 2023-04-19 | ||
TRC | A791805-25mg |
10-trans-Atorvastatin Acetonide tert-Butyl Ester |
1105067-90-0 | 25mg |
$ 1512.00 | 2023-04-19 | ||
A2B Chem LLC | AE14086-2.5mg |
10-trans-Atorvastatin Acetonide tert-Butyl Ester |
1105067-90-0 | 2.5mg |
$306.00 | 2024-04-20 | ||
A2B Chem LLC | AE14086-25mg |
10-trans-Atorvastatin Acetonide tert-Butyl Ester |
1105067-90-0 | 25mg |
$1589.00 | 2024-04-20 |
10-trans-Atorvastatin Acetonide tert-Butyl Ester Related Literature
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Kyoung Sunwoo,Kondapa Naidu Bobba,Ja-Yun Lim,Taegun Park,Arup Podder,June Seok Heo,Seung Gwan Lee,Jong Seung Kim Chem. Commun., 2017,53, 1723-1726
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Jingchao Zhang,Fei Xu,Yang Hong,Qingang Xiong,Jianming Pan RSC Adv., 2015,5, 89415-89426
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Tianzhi Yu,Qianguang Yang,Tong Zhang,Yuling Zhao,Chengjin Wei,Yanmei Li,Hui Zhang,Dingqin Hu New J. Chem., 2019,43, 18110-18119
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